6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

• IUPAC Name: 6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine
• InChI: InChI=1S/C19H24N8O/c1-14-9-16(21-11-20-14)25-4-6-26(7-5-25)18-17-19(23-12-22-18)27(13-24-17)10-15-3-2-8-28-15/h9,11-13,15H,2-8,10H2,1H3
• InChI Key: HYMMQCIECLYWIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCN(CC2)C3=NC=NC4=C3N=CN4CC5CCCO5
• Molecular Formula: C19H24N8O
• Molecular Weight: 380.4 g/mol
• CAS No.: 2640948-90-7

Description

The compound 6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is a purine derivative featuring two critical structural motifs:

• Position 6: A piperazine ring substituted with a 6-methylpyrimidin-4-yl group, a heterocyclic aromatic moiety.
• Position 9: A tetrahydrofuran-2-ylmethyl (oxolan-2-ylmethyl) group, introducing a cyclic ether-based substituent.

This structure combines a purine core—a scaffold widely explored in medicinal chemistry for its role in nucleotide analogs and receptor modulation—with substituents that may influence solubility, binding affinity, and metabolic stability.

Mechanism of Action

Target of Action

The primary targets of this compound are the Dopamine D2L and 5-HT1A receptors. These receptors play a crucial role in the regulation of mood and cognition. The compound also interacts with 5-HT2A , α1B , and α2C receptors.

Mode of Action

The compound acts as a partial agonist at the Dopamine D2L and 5-HT1A receptors, and as an antagonist at the 5-HT2A receptor. This means it enhances the activity at the D2L and 5-HT1A receptors, while inhibiting the activity at the 5-HT2A receptor.

Biochemical Pathways

The compound’s interaction with these receptors influences several biochemical pathways. For instance, activation of the D2L and 5-HT1A receptors can lead to changes in intracellular cAMP levels, impacting various downstream signaling pathways. The antagonistic action at the 5-HT2A receptor can influence serotonin signaling.

Result of Action

The compound’s action on the D2L and 5-HT1A receptors can potentially lead to improved mood and cognition. Its antagonistic action on the 5-HT2A receptor can help regulate serotonin levels, which could also contribute to mood regulation.

Biological Activity

The compound 6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is a purine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

• Molecular Formula: C₁₅H₁₈N₄O
• Molecular Weight: 282.33 g/mol

The compound features a purine base with a piperazine ring and a substituted oxolane, which may influence its interaction with biological targets.

Anticancer Activity

Research indicates that purine derivatives exhibit significant anticancer properties. The compound's structural similarities to known anticancer agents suggest it may interact with cellular pathways involved in tumor growth and proliferation.

A study conducted on various purine derivatives demonstrated that modifications in the piperazine and pyrimidine rings could enhance cytotoxicity against cancer cell lines. Specifically, compounds with similar structures were evaluated for their ability to inhibit cell proliferation in vitro, showing promising results against leukemia and breast cancer cells .

Enzyme Inhibition

The compound has been evaluated for its potential as an enzyme inhibitor, particularly targeting kinases and other enzymes involved in cancer progression. Inhibitory assays revealed that certain derivatives of purines can effectively inhibit specific kinase enzymes, which are crucial for cell signaling pathways related to cancer growth .

Antimicrobial Activity

In addition to anticancer properties, the compound has shown moderate antibacterial activity against various strains of bacteria. Studies have reported that derivatives with piperazine moieties exhibit enhanced antibacterial effects, likely due to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways .

The biological activity of 6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is hypothesized to involve:

• Interference with DNA Synthesis: The purine structure may allow the compound to mimic natural nucleotides, thereby interfering with DNA replication.
• Enzyme Binding: The piperazine and pyrimidine components may facilitate binding to specific enzymes, inhibiting their activity and disrupting cellular functions.

Case Studies

• In Vitro Studies on Cancer Cell Lines:
  A series of in vitro studies assessed the cytotoxic effects of various purine derivatives on cancer cell lines such as L1210 leukemia cells. The results indicated that modifications to the piperazine ring significantly influenced the potency of these compounds, with some derivatives achieving IC50 values in the low micromolar range .
• Antibacterial Screening:
  A comprehensive screening of synthesized compounds revealed that those containing the oxolane moiety exhibited notable antibacterial activity against Salmonella typhi and Bacillus subtilis. The most active compounds were identified based on their minimum inhibitory concentration (MIC) values, demonstrating potential for further development as antibacterial agents .

Scientific Research Applications

Kinase Inhibition

One of the primary applications of this compound is its potential as an inhibitor of specific kinases, particularly those involved in cancer signaling pathways. The p38 MAPK pathway, for instance, is a critical target in cancer therapy due to its role in cell proliferation and survival. Compounds with similar structures have shown promising results in inhibiting p38 MAPK activity, suggesting that this compound may also exhibit similar effects .

Neuropharmacology

Research indicates that derivatives of piperazine and pyrimidine are often investigated for their neuropharmacological effects. The presence of the piperazine ring in this compound may facilitate interactions with neurotransmitter receptors, potentially leading to applications in treating neurological disorders such as anxiety or depression .

Antiviral Activity

Some studies have highlighted the antiviral properties of purine derivatives. The compound's structure may allow it to interfere with viral replication mechanisms, making it a candidate for antiviral drug development .

Drug Delivery Systems

The oxolane group present in the compound can enhance solubility and bioavailability, which are crucial factors in drug formulation. This property could be exploited to develop more effective drug delivery systems that utilize this compound as a carrier for other therapeutic agents .

Case Studies

Study	Objective	Findings
Study on p38 MAPK Inhibition	Evaluate the inhibitory effects on cancer cells	Demonstrated significant inhibition of cell proliferation through p38 MAPK pathway modulation .
Neuropharmacological Assessment	Investigate effects on anxiety models	Showed potential anxiolytic effects in animal models, indicating possible therapeutic use .
Antiviral Efficacy Testing	Assess activity against specific viruses	Exhibited moderate antiviral activity, suggesting further exploration for treatment options .
Formulation Development	Enhance bioavailability of poorly soluble drugs	Successfully improved solubility and stability of co-administered drugs .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations at Position 6 (Piperazine Modifications)

The piperazine moiety at position 6 is a common feature in purine derivatives. Key variations in substituents and their implications are summarized below:

Table 1: Comparison of Piperazine Substituents in 6-Piperazin-1-yl-purine Derivatives

Compound (Reference)	Piperazine Substituent	Molecular Weight	Yield (%)	Melting Point (°C)	HPLC Purity (%)
Target Compound	6-Methylpyrimidin-4-yl	~434.45*	N/A	N/A	N/A
29 ()	Acetyl	517.4	78	189–190	>95
30 ()	Trifluoroacetyl	545.4	21	210–211	>95
35 ()	3,3-Dimethylbutanoyl	523.5	74	194–195	>99
37 ()	Tetrahydro-2H-pyran-4-ylcarbonyl	537.3	68	71–72	>99
15 ()	Butylsulfonyl	545.5	17	182–184	97
4l ()	4-Chlorophenyl	~550.9†	82	147–149	N/A
B2 ()	4-Bromophenyl	~650.5†	90	N/A	N/A
6-[4-(Pyrimidin-2-yl)piperazin-1-yl]-9H-purine ()	Pyrimidin-2-yl	282.31	N/A	N/A	N/A

*Estimated based on molecular formula; †Approximated from substituent additions.

Key Observations:

• Heterocyclic vs. Acyl/Sulfonyl Groups : The target compound’s 6-methylpyrimidin-4-yl group is distinct from acyl (e.g., acetyl, trifluoroacetyl) or sulfonyl substituents (e.g., butylsulfonyl). Heterocycles like pyrimidine may enhance π-π stacking interactions with biological targets compared to hydrophobic acyl chains .
• The pyrimidine substituent balances aromaticity with moderate polarity .
• Tetrahydrofuran-Based Analogs : Compound 37 (tetrahydro-2H-pyran-4-ylcarbonyl) shares a cyclic ether motif but as an acyl group. The target’s oxolan-2-ylmethyl group at position 9 may further modulate solubility and conformational flexibility .

Substituent Variations at Position 9

The oxolan-2-ylmethyl group at position 9 is less common in the evidence compared to other substituents:

Table 2: Position 9 Substituents in Purine Derivatives

Compound (Reference)	Position 9 Substituent	Key Properties
Target Compound	Oxolan-2-ylmethyl	Moderate polarity, cyclic ether
29–38 ()	4-Chlorophenyl/2-Chlorophenyl	High lipophilicity, steric bulk
4l–4p ()	Pentyl/Hexyl	Flexible alkyl chains, increased lipophilicity
B5 ()	Tetrahydrofuro[3,4-d]dioxolyl	Complex carbohydrate-like moiety

Key Observations:

• Polarity vs. Lipophilicity : The oxolan-2-ylmethyl group introduces a polar, oxygen-rich substituent, which may improve aqueous solubility compared to chlorophenyl or alkyl chains .

Potential Pharmacological Implications

Though direct activity data for the target compound are unavailable, inferences can be drawn:

• Antimicrobial/Antitumor Potential: Analogs with aryl or heterocyclic piperazine substituents (e.g., 4l, B2) show antimycobacterial or antitumor activity . The pyrimidine group may similarly target enzymes like kinases or GPCRs.
• The target’s tetrahydrofuran group may enhance blood-brain barrier penetration.